Methyl 3-(2-hydroxy-4-methoxyphenyl)-3-oxopropanoate
Overview
Description
“Methyl 3-(2-hydroxy-4-methoxyphenyl)-3-oxopropanoate” is a chemical compound with the molecular formula C11H14O4 . It is also known by other names such as Benzenepropanoic acid, 4-hydroxy-3-methoxy-, methyl ester; Hydrocinnamic acid, 4-hydroxy-3-methoxy-, methyl ester; Methyl 3-[4-hydroxy-3-(methyloxy)phenyl]propanoate; Methyl dihydroferulate; Methyl hydroferulate .
Molecular Structure Analysis
The molecular structure of this compound is available as a 2D Mol file . The IUPAC Standard InChI is InChI=1S/C11H14O4/c1-14-10-7-8 (3-5-9 (10)12)4-6-11 (13)15-2/h3,5,7,12H,4,6H2,1-2H3 .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 210.2265 . More detailed properties are not directly available in the search results.Scientific Research Applications
Anticancer Activity
A hybrid compound of chalcone-salicylate, which shares some structural similarities with the compound , has been synthesized and studied for its potential anticancer activity . The compound exhibited a more negative value of binding free energy than tamoxifen, a commonly used drug in breast cancer treatment . This suggests that the compound could potentially be developed as an anticancer agent .
Synthesis of Novel Compounds
The compound could potentially be used as a precursor in the synthesis of novel compounds. For example, a novel Schiff base was prepared using a compound structurally similar to the one . Such Schiff bases and their metal complexes are often studied for their potential applications in various fields, including medicinal chemistry .
Antimicrobial Activity
The Schiff base mentioned above was used to synthesize copper (II) complexes, which were then studied for their antimicrobial activity . This suggests that the compound , or its derivatives, could potentially be used in the development of new antimicrobial agents .
Molecular Docking Studies
Compounds similar to the one have been used in molecular docking studies to explore their interactions with various proteins . This could potentially help in the design of new drugs with specific target interactions .
In Silico Studies
The chalcone-salicylate hybrid compound was also studied using computational approaches, including molecular docking and MD simulation . This suggests that the compound could potentially be studied using similar in silico methods to predict its properties and interactions .
Organic Synthesis
The compound could potentially be used in organic synthesis, as a precursor or intermediate in the synthesis of more complex molecules. For example, a hybrid of eugenol and a chalcone was synthesized using a compound structurally similar to the one .
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various cellular targets, including enzymes, receptors, and transport proteins .
Mode of Action
It is likely that the compound interacts with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and van der waals forces .
Biochemical Pathways
Similar compounds have been found to influence various metabolic and signaling pathways .
Pharmacokinetics
A study on a structurally similar compound, 3-(4-hydroxy-3-methoxyphenyl)propionic acid (hmpa), found that it undergoes rapid metabolism and wide tissue distribution in sprague-dawley rats .
Result of Action
Similar compounds have been found to exhibit various biological activities, including antioxidant, anti-inflammatory, and anticancer effects .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of Methyl 3-(2-hydroxy-4-methoxyphenyl)-3-oxopropanoate .
properties
IUPAC Name |
methyl 3-(2-hydroxy-4-methoxyphenyl)-3-oxopropanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O5/c1-15-7-3-4-8(9(12)5-7)10(13)6-11(14)16-2/h3-5,12H,6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZJQOYPDNARFMM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C(=O)CC(=O)OC)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50564066 | |
Record name | Methyl 3-(2-hydroxy-4-methoxyphenyl)-3-oxopropanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50564066 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-(2-hydroxy-4-methoxyphenyl)-3-oxopropanoate | |
CAS RN |
132017-98-2 | |
Record name | Methyl 3-(2-hydroxy-4-methoxyphenyl)-3-oxopropanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50564066 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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